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Compound of Interest

Compound Name: 8-Hydroxy-1-naphthaldehyde
CAS No.: 35689-26-0
Cat. No.: B1626252

Get Quote

8-Hydroxy-1-naphthaldehyde, with the CAS Number 35689-26-0, is a light yellow to yellow
solid at room temperature.[1][2] The molecule's architecture, featuring an intramolecular
hydrogen bond between the phenolic proton and the carbonyl oxygen, imparts significant
planarity and influences its chemical behavior. This interaction is a critical determinant of its
reactivity, particularly in chelation and condensation reactions.

A summary of its key physicochemical properties is presented below, compiled from
authoritative chemical databases.
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Property Value Source

Molecular Formula C11HsO2 PubChem|[3]
Molecular Weight 172.18 g/mol PubChem][3]
Melting Point 58-59 °C ChemicalBook[1][2]
Boiling Point (Predicted) 373.4+15.0°C ChemicalBook][1]
Density (Predicted) 1.288 + 0.06 g/cm?3 ChemicalBook][1]
pKa (Predicted) 8.67 £0.40 ChemicalBook][1]
Appearance Light yellow to yellow solid ChemicalBook[1][2]

BLD Pharm, ChemicalBook[1]
[4]

Storage Conditions 2-8°C, under inert atmosphere

Topological Polar Surface Area  37.3 A2 PubChem|[3]

Synthesis of 8-Hydroxy-1-naphthaldehyde

The introduction of a formyl (-CHO) group onto an activated aromatic ring, such as a naphthol,
is a cornerstone of synthetic organic chemistry. For 8-Hydroxy-1-naphthaldehyde, the primary
challenge is achieving regioselectivity, directing the formylation to the C1 position adjacent to
the hydroxyl group at C8. Several classical methods can be employed, with the Duff reaction
being a notable example cited for this specific synthesis.[1][5]

The Duff Reaction: A Mechanistic Overview

The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formylating agent for
electron-rich aromatic compounds like phenols and naphthols.[6] The reaction proceeds via
electrophilic aromatic substitution, where an iminium ion, generated from the protonation and
subsequent fragmentation of HMTA, acts as the electrophile.[6] The preference for ortho-
formylation is a key feature, driven by the directing effect of the hydroxyl group.[6][7]

The general workflow for synthesizing hydroxy-naphthaldehydes via the Duff reaction involves
heating the naphthol with HMTA in an acidic medium, followed by acidic hydrolysis to liberate
the aldehyde.
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Caption: Generalized workflow for the Duff Reaction.

Alternative Synthetic Routes: The Reimer-Tiemann
Reaction

While the Duff reaction is effective, the Reimer-Tiemann reaction represents a classic
alternative for the ortho-formylation of phenols.[8] This method involves treating the phenol or
naphthol with chloroform (CHCIs) in a strong basic solution, typically aqueous sodium
hydroxide.[9] The key reactive species is dichlorocarbene (:CClz), generated in situ from the
deprotonation of chloroform.[8][9]

The phenoxide ion attacks the electron-deficient dichlorocarbene, leading to the formation of a
dichloromethyl-substituted intermediate, which is then hydrolyzed to yield the final aldehyde
product.[8] This reaction is often carried out in a biphasic system due to the poor solubility of
chloroform in aqueous hydroxide.[8] While highly effective for many phenols, yields can be
variable, and the harsh basic conditions may not be suitable for all substrates.[10]

Experimental Protocol: Synthesis via Duff Reaction
(Adapted)
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The following protocol is an adapted, representative procedure for the synthesis of a hydroxy-

naphthaldehyde, based on the principles of the Duff reaction.[11]

Materials:

1-Naphthol

Hexamethylenetetramine (HMTA)

Anhydrous Glycerol

Boric Acid

Sulfuric Acid (50% v/v)

Ethanol (for recrystallization)

Procedure:

Prepare the Reaction Medium: In a three-necked flask equipped with a mechanical stirrer
and a thermometer, prepare glyceroboric acid by heating a mixture of anhydrous glycerol
and boric acid.

Reactant Addition: Intimately mix 1-Naphthol and HMTA. Gradually add this solid mixture to
the hot glyceroboric acid medium while maintaining a reaction temperature of 150-160°C.
Causality Note: The gradual addition and intimate mixing ensure a consistent stoichiometry
in the reaction zone, preventing side reactions and improving yield.[11]

Reaction: Maintain the temperature and continue stirring for 1-2 hours after the addition is
complete. The reaction mixture will typically darken.

Hydrolysis: Cool the reaction mixture and add a 50% sulfuric acid solution. This step
hydrolyzes the intermediate Schiff base to release the free aldehyde. Trustworthiness Note:
The acidic workup is a critical, self-validating step; the aldehyde product is only liberated
upon successful hydrolysis of the reaction intermediate.

Isolation: Perform steam distillation on the acidified mixture. The 8-Hydroxy-1-
naphthaldehyde will co-distill with the steam.
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« Purification: Collect the distillate. The solid product can be isolated by filtration and further
purified by recrystallization from a suitable solvent like ethanol to yield light yellow crystals.

Chemical Reactivity and Applications

The dual functionality of 8-Hydroxy-1-naphthaldehyde is the source of its synthetic versatility,
making it a valuable precursor in drug development and materials science.

Formation of Schiff Bases and Metal Complexes

The aldehyde group readily undergoes condensation reactions with primary amines to form
Schiff bases (imines). These reactions are fundamental to the synthesis of complex organic
molecules and ligands. When the primary amine is part of a larger molecule, such as an amino
acid or a sulfonamide drug, this reaction provides a direct route to modify existing
pharmaceuticals.[12][13]

The resulting Schiff base ligands, which incorporate the N-donor imine and the O-donor
hydroxyl group, are excellent chelating agents for a wide range of metal ions.[14] The formation
of stable metal complexes has been explored for various applications, including:

» Antimicrobial Agents: Metal complexation can significantly enhance the biological activity of
an organic ligand.[15] Studies have shown that Schiff bases derived from hydroxy-
naphthaldehydes and their metal complexes exhibit promising antibacterial and antifungal
properties.[12]

o Catalysis: The well-defined coordination geometry of these metal complexes makes them
suitable candidates for catalysts in various organic transformations.

Fluorescent Probes for lon Sensing

8-Hydroxy-1-naphthaldehyde is an intrinsically fluorescent molecule. Its utility as a
fluorescent probe stems from the principle of chelation-enhanced fluorescence (CHEF).[16]
The hydroxyl and aldehyde groups act as a binding pocket for specific metal ions, such as
aluminum (AR*) and zinc (Zn2*).[16]

Upon chelation, the electronic properties of the fluorophore are altered, typically leading to a
significant increase in fluorescence quantum yield. This "turn-on" response allows for the
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sensitive and selective detection of trace metals in biological and environmental samples.[16]
This property is particularly relevant for studying the role of metal ion dysregulation in
neurodegenerative diseases.[16]

8-Hydroxy-1-naphthaldehyde Chelation Event
(Low Fluorescence)
Metal lon
(e.g., Znz*, ABRY)

Stable Chelate Complex Signal Transduction Fluorescence Signal
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Caption: Chelation-enhanced fluorescence mechanism.

Conclusion

8-Hydroxy-1-naphthaldehyde is a molecule of significant scientific interest, underpinned by its
robust synthesis and versatile reactivity. The strategic placement of its hydroxyl and aldehyde
functional groups enables its use as a foundational building block for a diverse array of higher-
order structures, from bioactive Schiff base metal complexes to sensitive fluorescent probes.
For professionals in drug discovery and materials science, a thorough understanding of its
chemical properties provides a powerful tool for the rational design of novel functional
molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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